Cas no 1190392-05-2 (ethyl 3-methyl-5H,6H,7H-pyrrolo2,1-c1,2,4triazole-7-carboxylate)

• Product Name: ethyl 3-methyl-5H,6H,7H-pyrrolo2,1-c1,2,4triazole-7-carboxylate
• CAS No: 1190392-05-2
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• MDL: MFCD26402622
• CID: 2126230
• PubChem ID: 57907459
• Update Time: 2024-11-04

ethyl 3-methyl-5H,6H,7H-pyrrolo2,1-c1,2,4triazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-methyl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-7-carboxylate
• Ethyl 3-methyl-6,7-dihydro-5H-pyrrolo-[2,1-c][1,2,4]triazole-7-carboxylate
• Ethyl 3-methyl-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-7-carboxylate
• XPCNGGZROZCNFF-UHFFFAOYSA-N
• SB11882
• ethyl 3-methyl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]-triazole-7-carboxylate
• ethyl 3-methyl-5H,6H,7H-pyrrolo2,1-c1,2,4triazole-7-carboxylate
• CS-0055596
• 1190392-05-2
• DA-14805
• Ethyl3-methyl-6,7-dihydro-5H-pyrrolo-[2,1-c][1,2,4]triazole-7-carboxylate
• Ethyl 6,7-dihydro-3-methyl-5H-pyrrolo[2,1-c]-1,2,4-triazole-7-carboxylate
• SCHEMBL1074113
• P14064
• DTXSID301146719

• MDL： MFCD26402622
• Inchi： 1S/C9H13N3O2/c1-3-14-9(13)7-4-5-12-6(2)10-11-8(7)12/h7H,3-5H2,1-2H3
• InChI Key： XPCNGGZROZCNFF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2=NN=C(C)N2CC1)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57
• XLogP3: 0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles